Cas no 2279742-88-8 (Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- )

• Product Name: Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]-
• CAS No: 2279742-88-8
• MF: C₁₇H₂₁F₂NO₄
• MW: 341.349752187729
• CID: 5562376
• Update Time: 2025-10-29

Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]cyclohexaneacetic acid (ACI)
• Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]-

• Inchi： 1S/C17H21F2NO4/c1-20(16(23)24-11-12-5-3-2-4-6-12)14(15(21)22)13-7-9-17(18,19)10-8-13/h2-6,13-14H,7-11H2,1H3,(H,21,22)
• InChI Key： DGBOHWZZGDYANV-UHFFFAOYSA-N
• SMILES： O=C(N(C(C1CCC(F)(F)CC1)C(O)=O)C)OCC1C=CC=CC=1

Additional information on Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]-

Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- (CAS No. 2279742-88-8): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- (CAS No. 2279742-88-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of α-amino acids and is characterized by the presence of a cyclohexane ring, two fluorine atoms, and a protected amino group. The combination of these functional groups imparts distinct chemical and biological properties that make it a valuable intermediate in the synthesis of various pharmaceuticals.

The molecular structure of Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- is particularly noteworthy. The cyclohexane ring provides a rigid framework that can influence the conformational stability and binding affinity of the molecule. The two fluorine atoms introduce electronic effects that can modulate the reactivity and metabolic stability of the compound. Additionally, the protected amino group (methyl[(phenylmethoxy)carbonyl]amino) ensures that the amino functionality remains inert during synthetic manipulations, allowing for precise control over the final product's properties.

Recent studies have highlighted the potential of Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- in various medicinal applications. For instance, its use as a building block in the synthesis of peptidomimetics has been explored for its ability to mimic natural peptides while offering improved pharmacokinetic profiles. Peptidomimetics are increasingly important in drug discovery due to their enhanced stability and reduced susceptibility to proteolytic degradation.

In the context of drug development, Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- has shown promise as a scaffold for designing inhibitors of specific enzymes and receptors. One notable example is its application in the development of inhibitors for serine proteases, which are involved in various physiological processes such as blood coagulation and inflammation. By incorporating this compound into inhibitor designs, researchers have been able to achieve high selectivity and potency against target enzymes.

The synthetic accessibility of Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- is another factor contributing to its popularity in medicinal chemistry. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the reaction of a protected amino acid with a suitable electrophile followed by deprotection steps to yield the final product. These synthetic methods are well-documented in the literature and can be adapted to meet specific requirements for purity and yield.

Beyond its use as an intermediate in drug synthesis, Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- has also been investigated for its potential as a lead compound in drug discovery programs. Its unique combination of functional groups allows for facile modification through chemical synthesis, enabling researchers to explore a wide range of structural analogs with varying biological activities. This flexibility is crucial for optimizing lead compounds during early-stage drug development.

In addition to its medicinal applications, Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- has found utility in other areas of chemical research. For example, it has been used as a model compound for studying protein-ligand interactions using techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide valuable insights into the molecular mechanisms underlying ligand binding and can inform the design of more effective therapeutic agents.

The physical properties of Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- are also important considerations for its practical use. It typically exists as a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics facilitate its handling and processing in both laboratory and industrial settings.

In conclusion, Cyclohexaneacetic acid, 4,4-difluoro-α-[methyl[(phenylmethoxy)carbonyl]amino]- (CAS No. 2279742-88-8) is a versatile compound with significant potential in medicinal chemistry and related fields. Its unique structural features make it an attractive candidate for various applications, from serving as a building block in peptidomimetic design to acting as a lead compound in drug discovery programs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemical research.